Cas no 1159832-90-2 (7-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)

• Product Name: 7-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• CAS No: 1159832-90-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD12401419
• CID: 4682059
• PubChem ID: 83678814
• Update Time: 2025-11-02

7-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• 7-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• MDL： MFCD12401419
• Inchi： 1S/C8H7N3O2/c1-5-2-3-11-6(4-5)9-10-7(11)8(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： WUWJMYIHIRWKIS-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2C=C(C)C=CN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 67.5

Additional information on 7-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

7-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic Acid (CAS 1159832-90-2): A Versatile Heterocyclic Building Block

7-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS 1159832-90-2) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This triazolopyridine derivative serves as a valuable scaffold for drug discovery and material science applications. With its unique molecular structure combining both triazole and pyridine moieties, this compound offers interesting chemical properties that make it particularly useful in medicinal chemistry.

The growing interest in nitrogen-containing heterocycles like 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid stems from their prevalence in bioactive molecules. Recent studies show that compounds containing the triazolopyridine core demonstrate various biological activities, including potential as kinase inhibitors and antimicrobial agents. The presence of both the carboxylic acid functional group and methyl substitution at the 7-position provides multiple sites for further chemical modification, making this compound a versatile intermediate in organic synthesis.

From a synthetic chemistry perspective, CAS 1159832-90-2 represents an interesting case study in heterocyclic compound formation. The triazolopyridine system can be constructed through various synthetic routes, with researchers continuously optimizing methods to improve yield and purity. The compound's stability under various conditions makes it particularly valuable for pharmaceutical applications where shelf life and formulation stability are critical factors.

In the context of current research trends, 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid aligns with several hot topics in medicinal chemistry. The search for novel small molecule therapeutics has driven interest in such heterocyclic scaffolds, particularly for targeting protein-protein interactions and allosteric binding sites. Recent publications have highlighted the potential of similar triazole-containing compounds in addressing challenging therapeutic targets, including those involved in neurological disorders and metabolic diseases.

The physicochemical properties of 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid contribute to its utility in drug discovery. The compound exhibits moderate solubility in polar organic solvents, which is advantageous for various synthetic applications. Its molecular weight of 193.17 g/mol and the presence of hydrogen bond donor/acceptor sites make it compliant with common drug-like property guidelines, an important consideration in lead optimization processes.

Analytical characterization of CAS 1159832-90-2 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications. The carboxylic acid moiety provides a convenient handle for various analytical detection methods, facilitating quality control during synthesis and formulation processes.

In material science applications, derivatives of 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid have shown promise in the development of organic electronic materials. The conjugated system of the triazolopyridine ring can contribute to interesting electronic properties when incorporated into larger molecular architectures. Researchers are exploring such compounds for potential use in organic light-emitting diodes (OLEDs) and other electronic devices.

The commercial availability of 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid has increased in recent years, reflecting growing demand from the pharmaceutical and research communities. Suppliers typically offer the compound in various purity grades, with >98% purity being common for research applications. Proper storage conditions (typically room temperature in a dry environment) help maintain the compound's stability over extended periods.

From a regulatory perspective, CAS 1159832-90-2 is not currently classified as a controlled substance or hazardous material under major chemical regulations. However, as with all laboratory chemicals, appropriate safety precautions should be followed during handling. The compound's Material Safety Data Sheet (MSDS) provides detailed information about proper handling procedures and personal protective equipment recommendations.

Future research directions for 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid may include exploration of its metal coordination chemistry, given the potential of the nitrogen-rich heterocycle to act as a ligand. Additionally, further investigation of its biological activity profile could reveal new therapeutic applications. The compound's versatility ensures it will remain an important tool in both academic and industrial research settings for years to come.

For researchers working with triazolopyridine derivatives, understanding the structure-activity relationships of compounds like 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is crucial. The methyl substitution at the 7-position and the carboxylic acid at the 3-position create distinct electronic effects that influence the compound's reactivity and potential biological interactions. These features make it particularly valuable for structure-based drug design approaches.

In conclusion, 7-methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS 1159832-90-2) represents an important building block in modern organic and medicinal chemistry. Its unique structural features, combined with its synthetic accessibility and versatility, ensure its continued relevance in pharmaceutical research and other chemical applications. As the search for novel bioactive compounds continues, this triazolopyridine derivative will likely play an increasingly important role in drug discovery and development pipelines.